Cas no 1425931-95-8 (5-(3,3-difluorocyclobutyl)-1H-pyrazol-3-amine)

• Product Name: 5-(3,3-difluorocyclobutyl)-1H-pyrazol-3-amine
• CAS No: 1425931-95-8
• MF: C₇H₉F₂N₃
• MW: 173.163267850876
• MDL: MFCD22415228
• CID: 2604528
• PubChem ID: 72207820
• Update Time: 2025-06-08

5-(3,3-difluorocyclobutyl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(3,3-Difluoro-cyclobutyl)-2H-pyrazol-3-ylaMine
• 5-(3,3-difluorocyclobutyl)-1H-pyrazol-3-amine
• 1425931-95-8
• SB20441
• AKOS025290242
• SCHEMBL14723206
• PB36295
• AS-34625
• MFCD22415228
• 3-Amino-5-(3,3-difluorocyclobutyl)pyrazole
• SY099940
• EN300-1932448
• CS-0050775
• 5-(3,3-DIFLUOROCYCLOBUTYL)-2H-PYRAZOL-3-YLAMINE
• AKOS028110106
• 5-(3,3-difluoro-cyclobutyl)-1H-pyrazol-3-ylamine

• MDL： MFCD22415228
• Inchi： 1S/C7H9F2N3/c8-7(9)2-4(3-7)5-1-6(10)12-11-5/h1,4H,2-3H2,(H3,10,11,12)
• InChI Key： PKDVKFLSPHLDGJ-UHFFFAOYSA-N
• SMILES： FC1(CC(C2=CC(N)=NN2)C1)F

Computed Properties

• Exact Mass: 173.07645362g/mol
• Monoisotopic Mass: 173.07645362g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 368.0±42.0 °C at 760 mmHg
• Flash Point: 176.4±27.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

5-(3,3-difluorocyclobutyl)-1H-pyrazol-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams Imidolactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams

Additional information on 5-(3,3-difluorocyclobutyl)-1H-pyrazol-3-amine

5-(3,3-Difluorocyclobutyl)-1H-Pyrazol-3-Amine: A Comprehensive Overview

5-(3,3-Difluorocyclobutyl)-1H-pyrazol-3-amine, with the CAS number 1425931-95-8, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound, characterized by its unique structure featuring a pyrazole ring and a difluorocyclobutyl substituent, has garnered attention due to its potential applications in drug development and material science. Recent studies have highlighted its role in various chemical reactions and its ability to serve as a versatile building block for more complex molecules.

The molecular structure of 5-(3,3-Difluorocyclobutyl)-1H-pyrazol-3-amine is notable for its combination of a pyrazole ring system and a fluorinated cyclobutane moiety. The pyrazole ring, a five-membered heterocycle containing two nitrogen atoms, is known for its aromaticity and reactivity in various chemical transformations. The presence of the difluorocyclobutyl group introduces additional electronic and steric effects, which can influence the compound's reactivity and biological activity. This combination makes it a valuable substrate for exploring new synthetic pathways and for investigating its potential as a bioactive agent.

Recent advancements in synthetic chemistry have led to the development of efficient methods for the synthesis of 5-(3,3-Difluorocyclobutyl)-1H-pyrazol-3-amine. Researchers have employed various strategies, including palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitution, to construct this compound. These methods not only enhance the scalability of the synthesis but also pave the way for further modifications to explore its structural analogs. The ability to synthesize this compound in high yields has been instrumental in advancing its application in both academic and industrial settings.

In terms of applications, 5-(3,3-Difluorocyclobutyl)-1H-pyrazol-3-amine has shown promise in the field of pharmacology. Its structural features make it a potential candidate for drug discovery programs targeting various therapeutic areas. For instance, studies have demonstrated that this compound exhibits moderate inhibitory activity against certain enzymes implicated in neurodegenerative diseases. Additionally, its ability to modulate cellular signaling pathways suggests its potential role in anti-cancer drug development.

Beyond pharmacology, this compound has also found applications in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as semiconducting materials and light-emitting diodes (LEDs). Researchers have explored its ability to form self-assembled monolayers and its compatibility with various thin-film deposition techniques. These investigations are ongoing, with promising results indicating its potential as a component in next-generation electronic devices.

The study of 5-(3,3-Difluorocyclobutyl)-1H-pyrazol-3-amine has also contributed to our understanding of fluorinated compounds. The incorporation of fluorine atoms into organic molecules is known to significantly alter their physical and chemical properties. In this compound, the fluorine atoms on the cyclobutane ring enhance its stability while introducing electron-withdrawing effects that can influence reactivity. This dual functionality makes it an ideal model system for studying fluorine's role in molecular design.

In conclusion, 5-(3,3-Difluorocyclobutyl)-1H-pyrazol-3-amine, with CAS number 1425931-95-8, represents a versatile and intriguing molecule with diverse applications across multiple disciplines. Its unique structure, efficient synthesis methods, and promising biological and electronic properties position it as a valuable tool for researchers in both academia and industry. As ongoing studies continue to uncover new insights into its capabilities, this compound is poised to play an increasingly important role in the advancement of modern chemistry and materials science.